N-(2-hydroxy-2-(3-methylthiophen-2-yl)ethyl)-3-phenylpropanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-hydroxy-2-(3-methylthiophen-2-yl)ethyl)-3-phenylpropanamide, also known as PHT-427, is a small molecule inhibitor that has gained attention in recent years due to its potential therapeutic applications. It was first synthesized in 2006 by scientists at the University of Michigan, and since then, it has been the subject of numerous studies investigating its mechanism of action and potential uses.
Scientific Research Applications
- Application : Researchers have investigated its anti-inflammatory potential, given its structural similarity to ibuprofen (2). Compound 3 may exhibit analgesic, antipyretic, and anti-inflammatory effects .
- Application : By coupling ibuprofen with tryptamine via amide bond formation, compound 3 was synthesized. Its biological activities, distinct from traditional NSAIDs, make it an interesting candidate for further exploration .
- Application : Although specific studies on compound 3’s antibacterial activity are limited, its unique structure warrants investigation. Researchers may explore its potential as an antimicrobial agent .
- Application : Researchers can perform molecular docking studies to understand how compound 3 interacts with target proteins. Such studies aid in designing novel drugs based on its structure .
- Application : Researchers may explore incorporating compound 3 into N-[(2-hydroxy-3-trimethylammonium)propyl]chitosan-based nanoparticles. These nanoparticles could improve drug solubility, stability, and targeted delivery .
Anti-Inflammatory Activity
Biological Activities of Tryptamine Derivatives
Antibacterial Properties
In Silico Studies and Drug Design
Nanoparticle-Based Drug Delivery
properties
IUPAC Name |
N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]-3-phenylpropanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19NO2S/c1-12-9-10-20-16(12)14(18)11-17-15(19)8-7-13-5-3-2-4-6-13/h2-6,9-10,14,18H,7-8,11H2,1H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BZRROCRPFZRWDC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC=C1)C(CNC(=O)CCC2=CC=CC=C2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]-3-phenylpropanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.